Cas no 101568-03-0 (3-(Methoxycarbonyl)hexanedioic acid)

• Product name: 3-(Methoxycarbonyl)hexanedioic acid
• CAS No: 101568-03-0
• MF: C₈H₁₂O₆
• MW: 204.177283287048
• MDL: MFCD24480287
• CID: 4675832
• PubChem ID: 21957044

3-(Methoxycarbonyl)hexanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methoxycarbonyl)hexanedioic acid
• SY281068
• MFCD24480287
• 101568-03-0
• 3-(methoxycarbonyl)hexanedioicacid
• 3-methoxycarbonylhexanedioic acid
• F53856
• 3-(Methoxycarbonyl)hexanedioic acid

• MDL： MFCD24480287
• Inchi： 1S/C8H12O6/c1-14-8(13)5(4-7(11)12)2-3-6(9)10/h5H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： HYRSKZDJMIQHQI-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 204.063388g/mol
• Monoisotopic Mass: 204.063388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Molecular Weight: 204.18g/mol
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 3-(Methoxycarbonyl)hexanedioic acid

Comprehensive Overview of 3-(Methoxycarbonyl)hexanedioic acid (CAS No. 101568-03-0): Properties, Applications, and Industry Trends

3-(Methoxycarbonyl)hexanedioic acid (CAS No. 101568-03-0) is a specialized organic compound with a molecular formula of C₈H₁₂O₆. This dicarboxylic acid derivative is characterized by its methoxycarbonyl functional group, which imparts unique reactivity and solubility properties. The compound is widely utilized in pharmaceutical intermediates, polymer synthesis, and specialty chemical manufacturing. Its dual carboxylic acid groups make it a versatile building block for biodegradable materials and sustainable chemistry applications, aligning with the global push toward eco-friendly industrial solutions.

Recent studies highlight the growing demand for 3-(Methoxycarbonyl)hexanedioic acid in the development of bio-based polymers, a trend driven by increasing environmental regulations and consumer preference for green products. Researchers are exploring its potential in polyester modifications and drug delivery systems, where its esterification capability offers controlled release mechanisms. The compound’s compatibility with enzymatic catalysis further enhances its appeal in green synthesis methodologies, addressing frequent search queries like "sustainable dicarboxylic acid derivatives" or "non-toxic polymer precursors."

From a technical perspective, 101568-03-0 exhibits a melting point range of 80–85°C and moderate water solubility, making it suitable for aqueous-phase reactions. Its methoxycarbonyl moiety allows selective derivatization, a feature often exploited in peptide coupling and crosslinking agents. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for pharmaceutical-grade applications. Industry forums frequently discuss its role in high-performance coatings, correlating with search trends for "thermal-stable additives" and "corrosion-resistant formulations."

The synthesis of 3-(Methoxycarbonyl)hexanedioic acid typically involves esterification of adipic acid derivatives under controlled conditions. Recent patents emphasize solvent-free routes to minimize waste, responding to the circular economy movement. Safety data sheets classify it as non-hazardous under normal handling conditions, though standard laboratory precautions are recommended. This aligns with frequently asked questions like "Is CAS 101568-03-0 environmentally safe?" or "What are the storage requirements for dicarboxylic esters?"

Market analysts project steady growth for 101568-03-0 due to expanding applications in biomedical engineering and renewable materials. Its use in UV-curable resins and dental composites has garnered attention in material science communities. Notably, the compound’s biodegradability profile meets EU REACH and EPA standards, a key consideration for manufacturers targeting regulated markets. SEO-optimized terms such as "CAS 101568-03-0 supplier" or "methoxycarbonyl hexanedioate pricing" reflect commercial interest in this niche chemical.

Innovative research directions include enzymatic polymerization of 3-(Methoxycarbonyl)hexanedioic acid to create PHA-like bioplastics, a hotspot in academic literature. The compound’s ability to form hydrogen-bonded networks also makes it valuable for supramolecular chemistry applications. These developments correlate with trending searches like "bio-derived platform chemicals" and "low-carbon footprint intermediates," demonstrating its relevance in contemporary chemical discourse.

Quality control protocols for 101568-03-0 emphasize chromatographic purity assays and residual solvent analysis. Regulatory databases confirm its approval for use in food-contact materials (FDA 21 CFR) and cosmetic formulations (EC No. 1223/2009), broadening its industrial applicability. Technical bulletins often highlight its stability under acidic conditions, making it preferable to analogous compounds in pH-sensitive formulations.

In conclusion, 3-(Methoxycarbonyl)hexanedioic acid (CAS 101568-03-0) represents a multifaceted chemical with expanding roles in sustainable technology and advanced materials. Its structural features bridge traditional organic synthesis with cutting-edge green chemistry initiatives, positioning it as a compound of significant scientific and commercial interest for years to come.